BENZYL ALCOHOL, alpha-((4-AMINO-2-METHOXYPHENOXY)METHYL)-
Overview
Description
Benzyl alcohol, alpha-((4-amino-2-methoxyphenoxy)methyl)- is a bioactive chemical.
Scientific Research Applications
1. Lignin Model Compound Studies
Research has demonstrated that certain non-phenolic C6-C2-type lignin model compounds, which include structures similar to benzyl alcohol derivatives, undergo acidolysis in various acidic conditions. These studies are crucial for understanding the chemical behavior of lignin in wood and potential applications in wood science and technology (Ye & Yokoyama, 2020), (Ye & Yokoyama, 2021).
2. Photocatalytic Oxidation
The photocatalytic oxidation of benzyl alcohol and its derivatives has been explored, with particular focus on the transformation into corresponding aldehydes. This process is significant for industrial applications in catalysis (Higashimoto et al., 2009).
3. Bioengineering for Renewable Production
In the field of bioengineering, studies have shown the potential for renewable production of benzyl alcohol derivatives using engineered Escherichia coli. This approach is important for sustainable chemical production (Pugh et al., 2015).
4. Synthetic Chemistry Applications
The synthesis of complex molecules often involves benzyl alcohol derivatives as intermediates or key components. Research has detailed various synthetic routes and methodologies using these compounds, which are pivotal in pharmaceuticals and organic chemistry (Back et al., 2003), (De Luca et al., 2001).
properties
CAS RN |
15382-88-4 |
|---|---|
Product Name |
BENZYL ALCOHOL, alpha-((4-AMINO-2-METHOXYPHENOXY)METHYL)- |
Molecular Formula |
C15H17NO3 |
Molecular Weight |
259.3 g/mol |
IUPAC Name |
2-(4-amino-2-methoxyphenoxy)-1-phenylethanol |
InChI |
InChI=1S/C15H17NO3/c1-18-15-9-12(16)7-8-14(15)19-10-13(17)11-5-3-2-4-6-11/h2-9,13,17H,10,16H2,1H3 |
InChI Key |
LAGKSIPNDVEMLM-UHFFFAOYSA-N |
SMILES |
COC1=C(C=CC(=C1)N)OCC(C2=CC=CC=C2)O |
Canonical SMILES |
COC1=C(C=CC(=C1)N)OCC(C2=CC=CC=C2)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Benzyl alcohol, alpha-((4-amino-2-methoxyphenoxy)methyl)- |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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